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Compound of Interest

Compound Name:
Tributyldodecylphosphonium

Bromide

Cat. No.: B101488 Get Quote

Tributyldodecylphosphonium Bromide: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of

Tributyldodecylphosphonium Bromide, a quaternary phosphonium salt with diverse

applications in scientific research and development. This document collates critical data from

material safety data sheets (MSDS) and scientific literature to serve as an essential resource

for professionals working with this compound.

Chemical and Physical Properties
Tributyldodecylphosphonium Bromide is a white to off-white crystalline solid at room

temperature.[1][2] It is characterized by the chemical formula C24H52BrP and a molecular

weight of approximately 451.55 g/mol .[1][3] While insoluble in water, it demonstrates solubility

in organic solvents such as ethyl acetate and acetone.[1]
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Property Value Source(s)

Molecular Formula C24H52BrP [1][3]

Molecular Weight 451.55 g/mol [1][3]

CAS Number 15294-63-0 [3][4]

Appearance
White to off-white or pale

yellow powder/lump
[2][3]

Melting Point 33 °C [3]

Solubility
Insoluble in water; Soluble in

ethyl acetate, acetone
[1]

Storage Temperature
Room temperature, under inert

atmosphere
[3][4]

Safety and Handling
Tributyldodecylphosphonium Bromide is classified as an irritant, causing skin and serious

eye irritation.[4] It may also cause respiratory irritation.[3] Proper personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this

compound.[5] Work should be conducted in a well-ventilated area to avoid inhalation.[5][6]
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Hazard Precautionary Measures First Aid

Eye Irritation
Wear appropriate eye

protection (safety goggles).

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists: Get medical

advice/attention.[6]

Skin Irritation
Wear protective gloves and

clothing.

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation occurs: Get medical

advice/attention. Take off

contaminated clothing and

wash before reuse.[6]

Inhalation
Use in a well-ventilated area.

Avoid breathing dust.[5][6]

Remove person to fresh air

and keep comfortable for

breathing. If symptoms persist,

call a physician.[6]

Ingestion
Do not eat, drink, or smoke

when using this product.

Rinse mouth. Never give

anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.[6]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere.[4] Protect from moisture.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6]

Experimental Protocols
Synthesis of Tributyldodecylphosphonium Bromide
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This protocol is a general method for the synthesis of quaternary phosphonium salts and can

be adapted for Tributyldodecylphosphonium Bromide.

Materials:

Tributylphosphine

1-Bromododecane

Acetonitrile (solvent)

Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask, combine equimolar amounts of tributylphosphine and 1-

bromododecane in acetonitrile.

Stir the mixture at room temperature to ensure homogeneity.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by techniques such as TLC or NMR.

After the reaction is complete, cool the mixture to room temperature.

The product can be isolated by removing the solvent under reduced pressure.

The crude product may be purified by recrystallization from an appropriate solvent system.
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Synthesis Workflow

Combine Tributylphosphine,
1-Bromododecane, and Acetonitrile

Heat to Reflux

Cool to Room Temperature

Isolate Product
(Solvent Removal)

Purify by Recrystallization

Tributyldodecylphosphonium
Bromide

Click to download full resolution via product page

Synthesis Workflow Diagram.

Antibacterial Activity Assay (Disc Diffusion Method)
This protocol is adapted from a study evaluating the antibacterial activity of

Tributyldodecylphosphonium Bromide against multidrug-resistant Acinetobacter baumannii.

Materials:
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Tributyldodecylphosphonium Bromide

Mueller-Hinton agar plates

Bacterial culture (A. baumannii)

Sterile paper discs (6 mm)

Sterile swabs

Incubator (37°C)

Micropipettes

Procedure:

Prepare a bacterial inoculum with a turbidity equivalent to the 0.5 McFarland standard.

Using a sterile swab, evenly inoculate the entire surface of a Mueller-Hinton agar plate.

Allow the plate to dry for 5-10 minutes.

Aseptically place sterile paper discs onto the surface of the agar.

Apply a known concentration of Tributyldodecylphosphonium Bromide solution to each

disc. A solvent control should also be included.

Incubate the plates at 37°C for 18-24 hours.

Measure the diameter of the zone of inhibition around each disc in millimeters.
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Antibacterial Disc Diffusion Workflow

Prepare Bacterial Inoculum

Inoculate Mueller-Hinton Agar Plate

Place Sterile Discs on Agar

Apply Tributyldodecylphosphonium
Bromide to Discs

Incubate at 37°C for 18-24h

Measure Zones of Inhibition

Antibacterial Activity Determined
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Antibacterial Disc Diffusion Workflow.
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Phase Transfer Catalysis: Alkylation of Sodium
Benzoate
This protocol demonstrates the use of a phosphonium salt as a phase transfer catalyst in an

alkylation reaction.

Materials:

Tributyldodecylphosphonium Bromide (catalyst)

Sodium Benzoate

Butyl Bromide

Toluene (organic solvent)

Water (aqueous solvent)

Round-bottom flask with condenser

Heating mantle with magnetic stirrer

Procedure:

Set up a biphasic system in a round-bottom flask containing toluene and water.

Add sodium benzoate to the aqueous phase and butyl bromide to the organic phase.

Add a catalytic amount of Tributyldodecylphosphonium Bromide to the reaction mixture.

Heat the mixture to a specified temperature (e.g., 60-80°C) with vigorous stirring to ensure

adequate mixing of the two phases.

Monitor the reaction progress by analyzing samples from the organic phase (e.g., by GC or

TLC).

Upon completion, cool the reaction mixture and separate the organic layer.
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Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g.,

Na2SO4).

Remove the solvent under reduced pressure to isolate the product, butyl benzoate.
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Phase Transfer Catalysis Workflow

Set up Biphasic System
(Toluene/Water)

Add Sodium Benzoate (aq)
and Butyl Bromide (org)

Add Tributyldodecylphosphonium
Bromide
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Monitor Reaction Progress
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Organic Layer

Isolate Product
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Alkylated Product
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Phase Transfer Catalysis Workflow.
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Potential Mechanism of Action and Signaling
Pathway
While the specific signaling pathways affected by Tributyldodecylphosphonium Bromide are

not extensively documented, research on the analogous compound,

Tributylhexadecylphosphonium Bromide, suggests a potential mechanism of action. This

related compound has been shown to act as a selective inhibitor of the Nuclear Factor of

Activated T-cells (NFAT) signaling pathway. It is proposed to exert its effect by suppressing the

phosphorylation of p70 ribosomal protein S6 kinase (p70S6K), a downstream effector in

pathways regulating cell growth and proliferation. This inhibition of p70S6K phosphorylation

may interfere with the transcriptional activity of NFAT, leading to downstream effects on gene

expression, such as the reduction of interleukin-2 (IL-2) production.
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Proposed NFAT Signaling Inhibition
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Proposed NFAT Signaling Inhibition Pathway.

Mechanism of Phase Transfer Catalysis
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Tributyldodecylphosphonium Bromide functions as a phase transfer catalyst by facilitating

the transport of a reactant from an aqueous phase to an organic phase, where the reaction with

an organic-soluble substrate can occur. The lipophilic tributyl and dodecyl chains of the

phosphonium cation allow it to be soluble in the organic phase, while its positive charge

enables it to form an ion pair with an anion from the aqueous phase. This ion pair then moves

into the organic phase, delivering the anion to the reaction site.

Mechanism of Phase Transfer Catalysis

Aqueous Phase

Organic Phase

Anion (e.g., CN⁻)

Ion Pair (Q⁺Anion⁻)
in Aqueous Phase

Forms Ion Pair with Q⁺

Organic Substrate (R-X)

Product (R-Anion)

Phosphonium Cation (Q⁺)

Ion Pair (Q⁺Anion⁻)
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Mechanism of Phase Transfer Catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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